molecular formula C14H13NO4 B8667976 Ethyl 7-formyl-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate

Ethyl 7-formyl-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate

Cat. No.: B8667976
M. Wt: 259.26 g/mol
InChI Key: SIYKOZISJLPJHT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 7-formyl-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate is a useful research compound. Its molecular formula is C14H13NO4 and its molecular weight is 259.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H13NO4

Molecular Weight

259.26 g/mol

IUPAC Name

ethyl 7-formyl-1-methyl-4-oxoquinoline-3-carboxylate

InChI

InChI=1S/C14H13NO4/c1-3-19-14(18)11-7-15(2)12-6-9(8-16)4-5-10(12)13(11)17/h4-8H,3H2,1-2H3

InChI Key

SIYKOZISJLPJHT-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CN(C2=C(C1=O)C=CC(=C2)C=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Compound 9 was dissolved in acetone (EMCO), at 60° C. in a 1 L, 1-neck round bottom flask. Pre-washed Amberlite IR-120 resin (Aldrich) was added with the water and the mixture was stirred at 60° C. for 40 minutes; aliquots were removed at 20 min (MCLS0995-078-1) and 40 min. HPLC analysis of the aliquots revealed that the de-protection of the aldehyde was complete in 20 minutes. The mixture was removed from the heating bath, filtered, and concentrated to ca. 40% of the initial volume under rotary evaporation (removal of acetone). The resulting aqueous suspension was partitioned between CH2Cl2 and sat. aq. sodium bicarbonate. The aqueous layer was extracted 2×CH2Cl2. The combined organic layers were washed with brine, dried over anhydrous sodium sulfate, filtered and concentrated to afford product 10 (4.20 g, 81% yield).
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Compound 9
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81%

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